Cas no 3235-14-1 (Z-Ala-Phe-OMe)

• Product Name: Z-Ala-Phe-OMe
• CAS No: 3235-14-1
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 316112
• PubChem ID: 258650
• Update Time: 2025-10-29

Z-Ala-Phe-OMe Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-L-alanyl-, methyl ester
• Z-ala-phe-ome
• Z-L-Ala-L-Phe-Ome
• Cbz-Ala-Phe-OCH3
• CBZ-Ala-Phe-OMe
• N-benzyloxycarbonylated methyl ester of L-alanyl-L-phenylalanine
• N-Z-Ala-Phe-OMe
• Z-(S)-Ala-(S)-Phe-Ome
• NSC87866
• methyl 3-phenyl-2-[2-(phenylmethoxycarbonylamino)propanoylamino]propanoate
• DTXSID40954134
• AKOS024432502
• NCIOpen2_009474
• 2-{[(Benzyloxy)(hydroxy)methylidene]amino}-N-(1-methoxy-1-oxo-3-phenylpropan-2-yl)propanimidic acid
• 3235-14-1
• CARBOBENZYLOXY-D-ALANYL-L-PHENYLALANINE METHYL ESTER
• NSC-87866
• Z-Ala-Phe-OMe

• Inchi： 1S/C21H24N2O5/c1-15(22-21(26)28-14-17-11-7-4-8-12-17)19(24)23-18(20(25)27-2)13-16-9-5-3-6-10-16/h3-12,15,18H,13-14H2,1-2H3,(H,22,26)(H,23,24)
• InChI Key： SIHNOQQFBTTYLO-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)NC(C(C)NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 384.16900
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.73000
• LogP: 2.98360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-Ala-Phe-OMe

Comprehensive Overview of Z-Ala-Phe-OMe (CAS No. 3235-14-1): Properties, Applications, and Research Insights

Z-Ala-Phe-OMe (CAS No. 3235-14-1) is a synthetic peptide derivative widely utilized in biochemical research and pharmaceutical development. This compound, chemically known as N-Benzyloxycarbonyl-L-alanyl-L-phenylalanine methyl ester, belongs to the class of protected dipeptides, which are critical intermediates in peptide synthesis. Its molecular formula is C₂₁H₂₄N₂O₅, and it features a benzyloxycarbonyl (Z) protecting group, an alanine (Ala) residue, and a phenylalanine (Phe) methyl ester moiety. These structural attributes make it a versatile tool for studying enzyme kinetics, peptide folding, and drug delivery systems.

In recent years, the demand for Z-Ala-Phe-OMe has surged due to its role in peptide-based therapeutics, a hotspot in modern medicine. Researchers are increasingly exploring its potential in targeted drug delivery and bioconjugation, aligning with trends like personalized medicine and nanotechnology. The compound’s stability and compatibility with solid-phase peptide synthesis (SPPS) further enhance its appeal. For instance, studies highlight its use in designing enzyme inhibitors and bioactive probes, addressing common search queries such as "peptide modifications for drug development" or "CAS 3235-14-1 applications."

The synthesis of Z-Ala-Phe-OMe typically involves coupling Z-Ala-OH with H-Phe-OMe using activating agents like DCC (dicyclohexylcarbodiimide) or HOBt (hydroxybenzotriazole). This process, often discussed in forums on peptide synthesis protocols, underscores the compound’s relevance in academic and industrial labs. Analytical techniques such as HPLC and mass spectrometry ensure purity, a key concern for users searching for "high-purity Z-Ala-Phe-OMe suppliers."

Beyond pharmaceuticals, Z-Ala-Phe-OMe is pivotal in food science and flavor enhancement. Its breakdown products contribute to bitter-tasting peptides, a topic gaining traction in searches like "peptides in food additives." Additionally, its role in cosmetic peptides aligns with the booming skincare industry, where terms like "anti-aging peptides" dominate trends.

From a safety standpoint, Z-Ala-Phe-OMe is classified as non-hazardous under standard handling conditions, though proper lab practices are advised. This contrasts with frequent searches for "safety data of CAS 3235-14-1," reflecting user concerns about chemical handling. Storage recommendations (e.g., -20°C, desiccated) are often highlighted in technical datasheets.

In summary, Z-Ala-Phe-OMe (CAS No. 3235-14-1) bridges fundamental research and cutting-edge applications, from drug discovery to functional foods. Its multifaceted utility ensures continued interest, as evidenced by rising search volumes for related keywords like "buy Z-protected dipeptides" or "peptide building blocks for sale." As peptide science evolves, this compound remains a cornerstone for innovation.